Cas no 55538-32-4 (N-(10-butylsulfanyl-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5h-benzo[a]heptalen-7-yl)acetamide)
![N-(10-butylsulfanyl-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5h-benzo[a]heptalen-7-yl)acetamide structure](https://www.kuujia.com/scimg/cas/55538-32-4x500.png)
55538-32-4 structure
Product name:N-(10-butylsulfanyl-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5h-benzo[a]heptalen-7-yl)acetamide
N-(10-butylsulfanyl-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5h-benzo[a]heptalen-7-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(10-butylsulfanyl-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5h-benzo[a]heptalen-7-yl)acetamide
- AC1L70CJ
- n-Butylthiocolchicin
- NSC186303
- DTXSID50307051
- NSC-186303
- 55538-32-4
-
- Inchi: InChI=1S/C25H31NO5S/c1-6-7-12-32-22-11-9-17-18(14-20(22)28)19(26-15(2)27)10-8-16-13-21(29-3)24(30-4)25(31-5)23(16)17/h9,11,13-14,19H,6-8,10,12H2,1-5H3,(H,26,27)
- InChI Key: GWKUQMIYSWSHTC-UHFFFAOYSA-N
- SMILES: CCCCSC1=CC=C2C(=CC1=O)C(CCC3=CC(=C(C(=C32)OC)OC)OC)NC(=O)C
Computed Properties
- Exact Mass: 457.19243
- Monoisotopic Mass: 457.19229426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 789
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.2Ų
- XLogP3: 3.3
Experimental Properties
- PSA: 73.86
- LogP: 5.14610
N-(10-butylsulfanyl-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5h-benzo[a]heptalen-7-yl)acetamide Related Literature
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Pranjal Chandra,Hui-Bog Noh,Yoon-Bo Shim Chem. Commun., 2013,49, 1900-1902
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Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
55538-32-4 (N-(10-butylsulfanyl-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5h-benzo[a]heptalen-7-yl)acetamide) Related Products
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